N-(4,7-dimethyl-2-oxo-2H-chromen-6-yl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(4,7-dimethyl-2-oxochromen-6-yl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C20H19NO4/c1-12-6-4-5-7-17(12)24-11-19(22)21-16-10-15-13(2)9-20(23)25-18(15)8-14(16)3/h4-10H,11H2,1-3H3,(H,21,22)
• InChI Key: MSGSXOCIYWXVBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC3=C(C=C2C)OC(=O)C=C3C
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

N-(4,7-dimethyl-2-oxo-2H-chromen-6-yl)-2-(2-methylphenoxy)acetamide is a synthetic organic compound that belongs to the class of chromenone derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4,7-dimethyl-2-oxo-2H-chromen-6-yl)-2-(2-methylphenoxy)acetamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4,7-dimethyl-2-oxo-2H-chromen-6-ylamine and 2-(2-methylphenoxy)acetic acid.

Amide Formation: The amine and acid are then coupled using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine to form the desired amide bond.

Industrial Production Methods

In an industrial setting, the synthesis might be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions would be optimized for temperature, pressure, and solvent choice to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

N-(4,7-dimethyl-2-oxo-2H-chromen-6-yl)-2-(2-methylphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or amines.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial, anti-inflammatory, or anticancer properties.

Medicine: Potential use as a therapeutic agent due to its biological activities.

Industry: Used in the development of new materials or as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of N-(4,7-dimethyl-2-oxo-2H-chromen-6-yl)-2-(2-methylphenoxy)acetamide would depend on its specific biological target. Generally, chromenone derivatives can interact with various molecular targets, such as enzymes or receptors, to exert their effects. The pathways involved might include inhibition of enzyme activity, modulation of receptor signaling, or interference with cellular processes.

Comparison with Similar Compounds

Similar Compounds

Coumarin: A parent compound of chromenone derivatives, known for its anticoagulant properties.

Warfarin: A well-known anticoagulant derived from coumarin.

4-hydroxycoumarin: Another derivative with anticoagulant activity.

Uniqueness

N-(4,7-dimethyl-2-oxo-2H-chromen-6-yl)-2-(2-methylphenoxy)acetamide is unique due to its specific substitution pattern, which can impart distinct biological activities and chemical reactivity compared to other chromenone derivatives.